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Compound of Interest

Compound Name: Butyraldehyde

Cat. No.: B050154

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling butyraldehyde, a highly flammable liquid and vapor that can cause
serious eye irritation.[1][2] Adherence to these protocols is critical for mitigating risks and
ensuring the well-being of all laboratory personnel.

Personal Protective Equipment (PPE): Your First
Line of Defense

The appropriate selection and use of Personal Protective Equipment (PPE) are crucial when
handling butyraldehyde. Below is a summary of the recommended PPE to prevent exposure.
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Specifications and
PPE Category Item )
Recommendations

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[1]
Safety Goggles or a Full-Face

Eye and Face Protection —_ [3] Should be worn at all times
when handling the chemical.[1]
A face shield is recommended
when there is a risk of

splashes.[4][5]

Recommended materials
include Butyl rubber, Teflon,
PVA, and Viton.[4][6] Nitrile
rubber gloves may also be a
suitable option.[1] The

Hand Protection Chemical-Resistant Gloves suitability and durability of the
glove type depend on the
frequency and duration of
contact. Always inspect gloves
for signs of degradation before

use.[6]

A flame-retardant and
antistatic laboratory coat is
recommended.[1] For tasks
with a higher risk of splashing,
] Laboratory Coat, Apron, and ] ]
Body Protection ] ] a PVC or other impervious
Protective Clothing

apron should be worn.[6] All
protective clothing should be
clean and put on before work

begins.[4]

Respiratory Protection Respirator A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI

Z88.2 requirements or
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European Standard EN 149
must be followed.[1][3] A Type
A filter of sufficient capacity is
recommended for use with a

respirator.[6]

Hazardous Properties of Butyraldehyde

Understanding the quantitative hazardous properties of butyraldehyde is essential for a
thorough risk assessment.

Property Value

Flash Point -12°C/10.4 °F

Lower Explosive Limit 2%

Upper Explosive Limit 11.8%

Autoignition Temperature 230 °C /446 °F

Vapor Pressure 90.007 mmHg @ 20 °C
Specific Gravity 0.8 (Water =1)

Oral LD50 (Rat) 4167 mg/kg

Inhalation LC50 (Rat) 49 mg/L (4 hours)

Source:[3][6][7]

Operational Plan: Safe Handling of Butyraldehyde

A systematic approach to handling butyraldehyde minimizes the risk of exposure and
accidents. The following workflow outlines the key steps for safe usage in a laboratory setting.

Preparation:

o Ventilation: Always work in a well-ventilated area, preferably within a chemical fume hood.[3]

[8]
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e Don PPE: Put on all required personal protective equipment as detailed in the table above.

[1]

e Grounding: Ensure all containers and receiving equipment are properly grounded and
bonded to prevent static discharge.[7][8]

o Equipment Inspection: Before starting, inspect all equipment for any signs of leaks or
damage.[1]

Handling:

e Use Non-Sparking Tools: Employ tools made of non-sparking materials for all transfers and
manipulations.[7][8]

o Keep Containers Closed: Keep the butyraldehyde container tightly closed when not in use.

[7]L8]

» Avoid Inhalation and Contact: Avoid inhaling vapors and prevent any contact with skin and
eyes.[2][6]

» No Ignition Sources: Prohibit all sources of ignition, such as smoking and open flames, in the
handling area.[4][8]

Post-Handling:

o Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.[2]

o Storage: Store butyraldehyde in a cool, dry, well-ventilated, and approved flame-proof area,
away from heat and direct sunlight.[6][8]

» Waste Disposal: Dispose of all waste, including empty containers, as hazardous waste in
accordance with local, state, and federal regulations.[6][7]

Emergency Protocol: Butyraldehyde Spill Response

In the event of a spill, a swift and organized response is crucial to contain the hazard and
ensure the safety of all personnel. The following logical workflow outlines the step-by-step
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procedure for handling a butyraldehyde spill.

Immediate Response

Evacuate non-essential personnel

Alert others and emergency responders

Remove all ignition sources

Spill Conjtainment

Ventilate the area

l

Contain the spill with absorbent material

Cleanup & Dedcontamination

Absorb the spill with non-combustible material

Collect absorbed material with non-sparking tools

Decontaminate the spill area

Waste IDisposal

Package waste in a sealed container

Label as hazardous waste

Dispose according to regulations

Click to download full resolution via product page
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Caption: Logical workflow for handling a butyraldehyde spill.

Disposal Plan

Proper disposal of butyraldehyde and any contaminated materials is a critical final step to
prevent environmental harm and ensure regulatory compliance.

Waste Characterization: Butyraldehyde is considered a hazardous waste due to its
ignitability (EPA hazardous waste number D001).[6]

o Collection: Collect unused butyraldehyde and any material contaminated with it (e.g.,
absorbent pads, gloves) in a designated, properly labeled, and sealed container.[9][10]

e Segregation: Do not mix butyraldehyde waste with other chemical waste streams unless
explicitly permitted by your institution's hazardous waste management plan.

o Disposal: All waste must be handled and disposed of in accordance with local, state, and
federal regulations.[6] Consult your institution's Environmental Health and Safety (EHS)
department for specific disposal procedures. Do not pour butyraldehyde down the drain.[2]
[6] Empty containers may still contain explosive vapors and should be treated as hazardous
waste.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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